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Abstract
MG149 is a potent small molecule inhibitor of histone acetyltransferases (HATs), specifically

targeting Tip60 (also known as KAT5) and MOF (Males absent on the first, also known as

KAT8). By inhibiting these key epigenetic modifiers, MG149 exerts significant influence over

gene transcription, impacting a variety of cellular processes and signaling pathways. This

technical guide provides an in-depth overview of the core functions of MG149 in transcriptional

regulation, supported by quantitative data, detailed experimental protocols, and visualizations

of the signaling pathways involved.

Core Mechanism of Action: Histone
Acetyltransferase Inhibition
MG149 functions as a competitive inhibitor of histone acetyltransferases, with demonstrated

activity against Tip60 and MOF. Histone acetyltransferases are crucial enzymes that catalyze

the transfer of an acetyl group from acetyl-CoA to lysine residues on histone tails. This

acetylation neutralizes the positive charge of the histones, leading to a more relaxed chromatin
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structure that is generally permissive for gene transcription. By blocking the activity of Tip60

and MOF, MG149 prevents this acetylation, thereby maintaining a more condensed chromatin

state and repressing the transcription of target genes.

Quantitative Data on MG149 Activity
The inhibitory potency of MG149 against its primary targets has been quantified through

various in vitro assays. The half-maximal inhibitory concentration (IC50) and the inhibitory

constant (Ki) are key metrics for assessing its efficacy.

Target Assay Type Parameter Value (µM)
Cell
Line/System

Tip60 (KAT5)
In vitro HAT

assay
IC50 74

MOF (KAT8)
In vitro HAT

assay
IC50 47

MOF (KAT8)
In vitro HAT

assay
IC50 15-47

MOF (KAT8) Enzyme kinetics Ki 39 ± 7.7

Impact on Key Signaling Pathways and Gene
Transcription
MG149 has been shown to modulate several critical signaling pathways, leading to

downstream effects on gene expression and cellular function.

p53 Signaling Pathway
MG149 influences the p53 signaling pathway, a critical regulator of cell cycle arrest and

apoptosis. In response to cellular stress, such as X-ray radiation, MOF can acetylate p53 at

lysine 120 (p53K120ac), which upregulates the expression of pro-apoptotic p53 target genes.

[1] MG149 treatment has been shown to downregulate the expression of MOF, p53, and

p53K120ac.[1] This leads to an upregulation of the anti-apoptotic Bcl-2/BAX ratio, ultimately

suppressing apoptosis.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [MG149's Role in Gene Transcription: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607072/docs#mg149-s-role-in-gene-transcription-
a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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